Cas no 148234-71-3 ((5-methyl-1,3,4-thiadiazol-2-yl)methanethiol)

• Product Name: (5-methyl-1,3,4-thiadiazol-2-yl)methanethiol
• CAS No: 148234-71-3
• MF: C₄H₆N₂S₂
• MW: 146.233837604523
• CID: 100545
• PubChem ID: 21655716
• Update Time: 2025-09-28

(5-methyl-1,3,4-thiadiazol-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-methanethiol, 5-methyl-
• (5-methyl-1,3,4-thiadiazol-2-yl)methanethiol
• SCHEMBL9461218
• EN300-1085725
• 148234-71-3
• 1,3,4-Thiadiazole-2-methanethiol, 5-methyl-

• Inchi： 1S/C4H6N2S2/c1-3-5-6-4(2-7)8-3/h7H,2H2,1H3
• InChI Key： KFQYWGABRVFGKI-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1CS

Computed Properties

• Exact Mass: 145.99738
• Monoisotopic Mass: 145.99724055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 25.78